Cas no 19270-93-0 (1-Pentanol,2,2-dimethyl-5-(9H-purin-6-ylamino)-)
19270-93-0 structure
Product Name:1-Pentanol,2,2-dimethyl-5-(9H-purin-6-ylamino)-
CAS No:19270-93-0
MF:C12H19N5O
MW:249.312161684036
CID:235603
PubChem ID:519650
Update Time:2025-04-19
1-Pentanol,2,2-dimethyl-5-(9H-purin-6-ylamino)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Pentanol,2,2-dimethyl-5-(9H-purin-6-ylamino)-
- 2,2-dimethyl-5-(7H-purin-6-ylamino)pentan-1-ol
- 1-Pentanol, 2,2-dimethyl-5-(6-purinylamino)-
- 2,2-dimethyl-5-(1H-purin-6-ylamino)-1-pentanol
- 2,2-dimethyl-5-(7(9)H-purin-6-ylamino)-pentan-1-ol
- 6-[4-Hydroxymethyl-4-methylpentylamino]purine
- AC1LASSH
- NSC108389
- 19270-93-0
- WGGUVIVLEMPPER-UHFFFAOYSA-N
- 2,2-Dimethyl-5-(9H-purin-6-ylamino)-1-pentanol #
- DTXSID10334101
- NSC-108389
-
- Inchi: 1S/C12H19N5O/c1-12(2,6-18)4-3-5-13-10-9-11(15-7-14-9)17-8-16-10/h7-8,18H,3-6H2,1-2H3,(H2,13,14,15,16,17)
- InChI Key: WGGUVIVLEMPPER-UHFFFAOYSA-N
- SMILES: OCC(C)(C)CCCNC1=C2C(=NC=N1)N=CN2
Computed Properties
- Exact Mass: 249.15917
- Monoisotopic Mass: 249.159
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 86.7Ų
Experimental Properties
- Density: 1.28
- Boiling Point: 394.2°C at 760 mmHg
- Flash Point: 192.2°C
- Refractive Index: 1.633
- PSA: 81.7
- LogP: 1.63650
1-Pentanol,2,2-dimethyl-5-(9H-purin-6-ylamino)- Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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